Cas no 61640-26-4 (1-(propan-2-yl)-1H-imidazole-2-thiol)

1-(Propan-2-yl)-1H-imidazole-2-thiol is a sulfur-containing heterocyclic compound featuring an imidazole core functionalized with a thiol group at the 2-position and an isopropyl substituent at the 1-position. This structure imparts reactivity useful in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination chemistry due to its ability to act as a ligand or building block. The thiol group offers nucleophilic character, enabling thioether formation or metal complexation, while the isopropyl moiety enhances steric and electronic properties. Its stability and versatility make it valuable for constructing biologically active molecules or functional materials. Proper handling is advised due to potential sensitivity to oxidation.
1-(propan-2-yl)-1H-imidazole-2-thiol structure
61640-26-4 structure
Product Name:1-(propan-2-yl)-1H-imidazole-2-thiol
CAS No:61640-26-4
MF:C6H10N2S
MW:142.221999645233
MDL:MFCD08691183
CID:471727
PubChem ID:12503265
Update Time:2025-10-08

1-(propan-2-yl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazole-2-thione, 1,3-dihydro-1-(1-methylethyl)-
    • 3-propan-2-yl-1H-imidazole-2-thione
    • DTXSID30500609
    • AT15639
    • 1-isopropyl-1H-imidazole-2-thiol
    • 2-mercapto-1-isopropylimidazole
    • Z220434798
    • 61640-26-4
    • AKOS000119221
    • SCHEMBL6354153
    • 1-(Propan-2-yl)-1,3-dihydro-2H-imidazole-2-thione
    • SCHEMBL19766974
    • AKOS022358061
    • 1-(propan-2-yl)-1H-imidazole-2-thiol
    • EN300-26023
    • AB00984139-01
    • MDL: MFCD08691183
    • Inchi: 1S/C6H10N2S/c1-5(2)8-4-3-7-6(8)9/h3-5H,1-2H3,(H,7,9)
    • InChI Key: ZJKICUDDIHZLHH-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1C(C)C

Computed Properties

  • Exact Mass: 142.0566
  • Monoisotopic Mass: 142.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 171-173 °C
  • Boiling Point: 273.8±9.0 °C at 760 mmHg
  • Flash Point: 119.4±18.7 °C
  • PSA: 15.27
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(propan-2-yl)-1H-imidazole-2-thiol Security Information

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Additional information on 1-(propan-2-yl)-1H-imidazole-2-thiol

1-(Propan-2-yl)-1H-imidazole-2-thiol: A Comprehensive Overview

The compound 1-(Propan-2-yl)-1H-imidazole-2-thiol, identified by the CAS number 61640-26-4, is a heterocyclic thiol derivative with a unique structure and diverse applications. This compound belongs to the class of imidazoles, which are five-membered rings consisting of two nitrogen atoms and three carbon atoms. The presence of the thiol (-SH) group at the 2-position of the imidazole ring imparts it with distinct chemical properties, making it a subject of interest in various research fields.

Recent studies have highlighted the potential of 1-(Propan-2-yl)-1H-imidazole-2-thiol in the field of medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds, particularly in the development of antiviral and anticancer agents. The bulky propan-2-yl group attached to the imidazole ring enhances its stability and bioavailability, making it an ideal candidate for drug design.

In addition to its medicinal applications, this compound has found utility in materials science. Its ability to form stable metal complexes has led to its use in catalysis and sensor technology. For instance, recent advancements have demonstrated its effectiveness as a sensing material for detecting heavy metal ions in aqueous solutions. The thiol group's reactivity with metal ions such as lead (Pb²⁺) and mercury (Hg²⁺) enables the development of highly sensitive sensors with potential applications in environmental monitoring.

The synthesis of 1-(Propan-2-yl)-1H-imidazole-2-thiol involves a multi-step process that typically begins with the preparation of an appropriate imidazole derivative. Recent research has focused on optimizing these synthetic routes to improve yield and purity. One notable method involves the reaction of an aldehyde with an amine in the presence of sulfur powder, followed by cyclization to form the imidazole ring. The introduction of the propan-2-yl group is achieved through alkylation or substitution reactions, depending on the specific conditions.

The physical properties of this compound are also worth noting. It exists as a crystalline solid with a melting point around 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for various chemical reactions and analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety considerations, while 1-(Propan-2-yl)-1H-imidazole-2-thiol is not classified as a hazardous material under standard conditions, it should be handled with care due to its reactive thiol group. Proper ventilation and personal protective equipment are recommended during handling and synthesis to prevent exposure.

The growing interest in this compound is evident from its increasing citations in scientific literature. Researchers continue to explore its potential in areas such as electrochemistry, where its redox properties are being investigated for use in energy storage devices like supercapacitors. Furthermore, its role as a ligand in organometallic chemistry has opened new avenues for catalytic applications.

In conclusion, 1-(Propan-2-yl)-1H-imidazole-2-thiol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule in contemporary chemical research.

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